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Compound of Interest

Compound Name:
Methyl 4-vinylbicyclo[2.2.2]octane-

1-carboxylate

CAS No.: 719274-85-8

Cat. No.: B3151680

Get Quote

In the landscape of modern chemistry, the design of novel molecules with tailored properties is

paramount for advancements in drug discovery and materials science. Bicyclo[2.2.2]octane

vinyl ester represents a fascinating, albeit not commonly cataloged, class of compounds that

merges a structurally rigid, three-dimensional bicyclic core with a versatile vinyl ester functional

group. The bicyclo[2.2.2]octane (BCO) framework is increasingly recognized as a valuable

building block, particularly in medicinal chemistry, where it serves as a non-planar bioisostere

for phenyl rings.[1] This substitution can lead to significant improvements in the

physicochemical properties of drug candidates, such as enhanced solubility and metabolic

stability.[1]

This technical guide will provide a comprehensive exploration of a representative molecule

from this class: vinyl bicyclo[2.2.2]octane-2-carboxylate. We will delve into its chemical

structure, molecular weight, and key physicochemical properties. Furthermore, this guide will

present a detailed, field-proven methodology for its synthesis, discuss its reactivity with a focus

on polymerization, and explore its potential applications for researchers, scientists, and drug

development professionals.
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Core Molecular Structure and Properties
The foundational components of vinyl bicyclo[2.2.2]octane-2-carboxylate are the

bicyclo[2.2.2]octane core and the vinyl ester functional group. Understanding these individual

parts is key to appreciating the properties of the combined molecule.

The Bicyclo[2.2.2]octane Scaffold: A 3D-Rich Phenyl
Ring Bioisostere
The bicyclo[2.2.2]octane system is a highly constrained, cage-like structure composed of three

fused six-membered rings in a boat conformation.[2] This rigidity imparts a predictable three-

dimensional geometry, which is highly advantageous in the rational design of molecules

intended to interact with specific biological targets.[1]

In drug development, there is a growing emphasis on moving away from "flat" aromatic

structures to improve compound developability. The introduction of scaffolds with a higher

fraction of sp³-hybridized carbons can enhance solubility and reduce off-target effects. The

BCO core is an exemplary 3D-rich scaffold that can mimic the spatial arrangement of

substituents on a para-substituted phenyl ring, making it a valuable bioisostere.

para-Substituted Phenyl Ring Bicyclo[2.2.2]octane Bioisostere

R1-Ph-R2 R1-BCO-R2Bioisosteric Replacement

Click to download full resolution via product page

BCO as a 3D bioisostere for a phenyl ring.

The Vinyl Ester Functional Group: A Versatile Reactive
Handle
Vinyl esters are a class of organic compounds featuring an ester linkage to a vinyl group. They

are key intermediates in organic synthesis and are widely used in the production of polymers.

[3] The vinyl group can undergo free-radical polymerization, making these compounds valuable
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monomers for creating a wide range of materials, from adhesives and coatings to specialized

resins.[3][4] The reactivity of the vinyl ester double bond is generally lower than that of

acrylates and methacrylates, which can be a useful characteristic for controlling polymerization

kinetics in copolymer systems.[5][6]

Vinyl Bicyclo[2.2.2]octane-2-carboxylate:
Physicochemical Properties
For the purpose of this guide, we will focus on vinyl bicyclo[2.2.2]octane-2-carboxylate. The

properties of its constituent acid, bicyclo[2.2.2]octane-2-carboxylic acid, are well-documented.

[2][7][8][9]

Vinyl Bicyclo[2.2.2]octane-2-carboxylate

C11H16O2
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Chemical structure of vinyl bicyclo[2.2.2]octane-2-carboxylate.

Property Value Source

Molecular Formula C₁₁H₁₆O₂ Calculated

Molecular Weight 180.24 g/mol Calculated

IUPAC Name
vinyl bicyclo[2.2.2]octane-2-

carboxylate

CAS Number Not assigned

Precursor Acid
Bicyclo[2.2.2]octane-2-

carboxylic acid
[7]

Precursor Acid MW 154.21 g/mol [7][8]

Precursor Acid CAS 29221-25-8 [2][7][9]
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Synthesis of Vinyl Bicyclo[2.2.2]octane-2-
carboxylate
The synthesis of vinyl esters from carboxylic acids is a well-established transformation in

organic chemistry. One of the most efficient and widely used methods is the palladium-

catalyzed transvinylation reaction using vinyl acetate as the vinyl source.[10][11] This method

avoids the direct use of acetylene gas and proceeds under relatively mild conditions.

Proposed Synthetic Pathway
The synthesis of vinyl bicyclo[2.2.2]octane-2-carboxylate can be achieved via a palladium(II)-

catalyzed exchange reaction between bicyclo[2.2.2]octane-2-carboxylic acid and vinyl acetate.

Bicyclo[2.2.2]octane-2-carboxylic Acid

Vinyl Bicyclo[2.2.2]octane-2-carboxylate

Transvinylation

Vinyl Acetate
Pd(OAc)₂ (cat.)

Ligand (e.g., 2,2'-bipyridyl)
Base (e.g., Na₂CO₃)

Click to download full resolution via product page

Proposed synthesis of vinyl bicyclo[2.2.2]octane-2-carboxylate.

Experimental Protocol: Palladium-Catalyzed
Transvinylation
This protocol is adapted from established procedures for the vinylation of carboxylic acids.[10]

[11]

Materials:

Bicyclo[2.2.2]octane-2-carboxylic acid

Vinyl acetate (inhibitor-free)
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Palladium(II) acetate [Pd(OAc)₂]

2,2'-Bipyridyl

Anhydrous sodium carbonate (Na₂CO₃)

Anhydrous toluene

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic

stirrer, and nitrogen inlet, add bicyclo[2.2.2]octane-2-carboxylic acid (1.0 eq), palladium(II)

acetate (0.02 eq), 2,2'-bipyridyl (0.04 eq), and anhydrous sodium carbonate (1.5 eq).

Evacuate and backfill the flask with nitrogen three times.

Add anhydrous toluene (to a concentration of ~0.5 M of the carboxylic acid) and an excess of

vinyl acetate (5.0 eq).

Heat the reaction mixture to reflux (approximately 80-90 °C) under a nitrogen atmosphere.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with dichloromethane and filter through a pad of celite to remove the

catalyst and inorganic salts.

Wash the filtrate with saturated aqueous NaHCO₃ solution, followed by brine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3151680?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel (e.g., using a

hexane/ethyl acetate gradient) to yield the pure vinyl bicyclo[2.2.2]octane-2-carboxylate.

Reactivity and Potential Applications
The unique combination of a rigid, 3D scaffold and a polymerizable functional group makes

vinyl bicyclo[2.2.2]octane-2-carboxylate a promising candidate for several applications.

Polymer Chemistry and Materials Science
The vinyl ester group can undergo free-radical polymerization, allowing for the incorporation of

the rigid BCO scaffold into polymer backbones. This can lead to materials with enhanced

thermal stability, higher glass transition temperatures, and improved mechanical properties.

Homopolymerization: The homopolymer of vinyl bicyclo[2.2.2]octane-2-carboxylate would be

expected to be a rigid, amorphous material with a high softening point.

Copolymerization: Copolymerization with other vinyl monomers (e.g., acrylates, styrenics)

could be used to tune the properties of the resulting polymer. Due to the relatively low

reactivity of the vinyl ester double bond, it may act as a modulating comonomer, influencing

the polymerization kinetics and the final polymer architecture.[5]

Drug Discovery and Medicinal Chemistry
While the vinyl ester group itself is not typically a stable pharmacophore due to potential

hydrolysis, it can serve as a valuable synthetic intermediate.

Scaffold for Further Derivatization: The BCO core with the ester functionality can be a

starting point for the synthesis of more complex molecules. The ester can be hydrolyzed to

the carboxylic acid, which can then be coupled with amines or other nucleophiles to build a

library of compounds for biological screening.

Bio-conjugation Handle: The vinyl group could potentially be used in click-chemistry-type

reactions for bioconjugation, although other functional groups are more commonly employed
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for this purpose. The primary value in this context remains the BCO scaffold's ability to act as

a 3D bioisostere.[1]

Conclusion
Bicyclo[2.2.2]octane vinyl ester, represented here by vinyl bicyclo[2.2.2]octane-2-carboxylate, is

a molecule of significant potential, bridging the gap between advanced materials and medicinal

chemistry. Its synthesis from readily available precursors via established catalytic methods

makes it an accessible target for research. The rigid, three-dimensional BCO core offers a

modern approach to molecular design, particularly in the "escape from flatland" strategy in drug

discovery, while the vinyl ester group provides a gateway to novel polymers with tailored

properties. This guide provides a foundational understanding and practical protocols to

encourage further exploration of this and related compounds by the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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